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Compound of Interest

Compound Name: Spectinomycin sulfate tetrahydrate

CAS No.: 64058-48-6

Cat. No.: B017316

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of spectinomycin as

a selective agent in Agrobacterium-mediated transformation protocols. This document outlines

the mechanism of action, provides recommended concentrations for both Agrobacterium and

plant selection, and offers detailed experimental protocols.

Introduction
Agrobacterium-mediated transformation is a widely used method for introducing foreign DNA

into plants. A crucial step in this process is the selection of successfully transformed cells.

Spectinomycin, an aminocyclitol antibiotic, is an effective selective agent for this purpose.[1][2]

It acts by inhibiting protein synthesis in prokaryotic-like 70S ribosomes, which are found in

plastids (chloroplasts) of plants.[1] This inhibition leads to a characteristic bleaching of non-

transformed tissues, providing a clear visual marker for selection.[1] Resistance to

spectinomycin is conferred by the bacterial aadA (aminoglycoside 3'-adenylyltransferase) gene,

which detoxifies the antibiotic.[1][3] When this gene is integrated into the plant genome, it

allows transformed cells to remain green and healthy in the presence of spectinomycin.
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Data Presentation: Recommended Spectinomycin
Concentrations
The optimal concentration of spectinomycin varies depending on the organism, the specific

strain or plant species, and the experimental conditions. It is highly recommended to perform a

kill curve experiment with non-transformed tissues to determine the minimum inhibitory

concentration for your specific system.[1]

For Agrobacterium tumefaciens Selection
Application

Spectinomycin
Concentration (µg/mL)

Notes

Plasmid Selection in E. coli 50 - 100[4][5]
For maintaining plasmids with

the aadA resistance gene.

Agrobacterium Culture 100 - 300[6]

For selecting and maintaining

Agrobacterium strains carrying

the binary vector.

For Plant Tissue Selection
Plant Species Explant Type

Spectinomycin
Concentration (mg/L)

Tobacco (Nicotiana tabacum) Leaf Discs 500[1]

Tobacco (Nicotiana tabacum) Seedlings 50 - 1000

Arabidopsis thaliana Seedlings 25 - 100[1]

Soybean (Glycine max) Cotyledonary Nodes 25 - 150[1]

Potato (Solanum tuberosum) Internodal Segments 25 - 100[1]

Citrus Epicotyl Segments 25[1]
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Protocol 1: Preparation of Spectinomycin Stock Solution
(50 mg/mL)

Weighing: Accurately weigh 0.5 g of spectinomycin dihydrochloride pentahydrate.[7]

Dissolving: Dissolve the powder in 10 mL of sterile deionized water.[7]

Sterilization: Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile

container.[1][7]

Storage: Aliquot the sterile stock solution into smaller volumes and store at -20°C for long-

term use (up to one year).[1][7] For short-term use, the solution can be kept at 4°C for up to

two weeks.[1]

Protocol 2: Agrobacterium-mediated Transformation of
Tobacco (Nicotiana tabacum) Leaf Discs
This protocol is a general guideline and may require optimization for different tobacco cultivars

and Agrobacterium strains.

1. Agrobacterium Preparation: a. Grow a culture of Agrobacterium tumefaciens (e.g., strain

GV3101) containing the binary vector with the aadA gene in a suitable liquid medium (e.g., YEB

or LB) with appropriate antibiotics for the Agrobacterium strain and the binary vector (e.g.,

rifampicin and spectinomycin).[3] b. Incubate at 28°C with shaking until the culture reaches an

optical density (OD600) of 0.5-0.8.[1][3] c. Pellet the bacteria by centrifugation and resuspend

the cells in a liquid co-cultivation medium (e.g., MS medium) to the desired OD600.[1]

2. Explant Preparation and Inoculation: a. Select young, fully expanded leaves from sterile, in

vitro-grown tobacco plants.[1] b. Excise leaf discs of approximately 1 cm² using a sterile cork

borer. c. Immerse the leaf discs in the prepared Agrobacterium suspension for 10-20 minutes.

[1][3] d. Blot the explants on sterile filter paper to remove excess bacteria.[1]

3. Co-cultivation: a. Place the leaf discs with the abaxial (lower) side down on a co-cultivation

medium.[1] This medium is typically a hormone-containing regeneration medium. b. Incubate in

the dark at 22-25°C for 2-3 days.[1]
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4. Selection and Regeneration: a. After co-cultivation, transfer the leaf discs to a selection and

regeneration medium. This medium should contain the appropriate concentration of

spectinomycin (e.g., 500 mg/L for tobacco) and an antibiotic to eliminate Agrobacterium (e.g.,

carbenicillin or cefotaxime at 250-500 mg/L).[1] b. Subculture the explants to fresh selection

medium every 2-3 weeks.[1] c. Green, spectinomycin-resistant shoots will emerge from the

callus tissue after 4-8 weeks. Non-transformed tissues will bleach and turn white.[1]

5. Rooting and Acclimatization: a. Excise well-developed shoots (2-3 cm in height) and transfer

them to a rooting medium, which is often a half-strength MS medium without hormones but still

containing spectinomycin.[1] b. Once a healthy root system has developed, carefully remove

the plantlets from the agar, wash the roots to remove any remaining medium, and transfer them

to soil. c. Gradually acclimatize the plantlets to lower humidity.
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Caption: Mechanism of spectinomycin action and resistance in plant cells.
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Caption: Workflow for Agrobacterium-mediated plant transformation using spectinomycin

selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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